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Compound of Interest

Compound Name: UNC2881

Cat. No.: B611994 Get Quote

UNC2881 is a potent and selective small molecule inhibitor of Mer receptor tyrosine kinase

(MerTK), a member of the TYRO3, AXL, and Mer (TAM) family of receptor tyrosine kinases.

This technical guide provides an in-depth overview of UNC2881, including its physicochemical

properties, mechanism of action, relevant signaling pathways, and detailed experimental

protocols for its characterization. This document is intended for researchers, scientists, and

drug development professionals working in the fields of oncology, immunology, and thrombosis.

Physicochemical and Pharmacokinetic Properties of
UNC2881
UNC2881 is a substituted pyrimidine derivative with the following key properties:
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Property Value Reference

CAS Number 1493764-08-1 [1]

Molecular Weight 463.58 g/mol [2][3]

Molecular Formula C25H33N7O2 [2][3]

In Vitro IC50 (Mer) 4.3 nM [1][2][3]

In Vitro IC50 (Axl) 360 nM [1][4][5]

In Vitro IC50 (Tyro3) 250 nM [1][4][5]

Cellular IC50 (Mer

Phosphorylation)
22 nM [2][4][5][6][7]

Oral Bioavailability (Mice) 14% [2][3]

Systemic Clearance (Mice) 94.5 mL/min/kg [2][3]

Mechanism of Action and Signaling Pathway
UNC2881 functions as an ATP-competitive inhibitor of the MerTK catalytic domain. By binding

to the ATP-binding pocket of MerTK, UNC2881 prevents the phosphorylation of the kinase and

subsequent activation of its downstream signaling pathways.[6][7] The TAM family of receptors,

including MerTK, plays a crucial role in various cellular processes, including efferocytosis (the

clearance of apoptotic cells), immunoregulation, and platelet aggregation.[6][8]

In the context of thrombosis, MerTK is involved in the second phase of platelet activation.[6][7]

Inhibition of MerTK by UNC2881 has been shown to potently inhibit collagen-induced platelet

aggregation, suggesting its potential as an antithrombotic agent with a potentially lower risk of

bleeding compared to current therapies.[4][5][6][7]

Below is a diagram illustrating the signaling pathway of MerTK and the inhibitory action of

UNC2881.
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MerTK Signaling and UNC2881 Inhibition

Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the

activity of UNC2881.
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In Vitro MerTK Kinase Inhibition Assay
This assay determines the concentration of UNC2881 required to inhibit 50% of MerTK

enzymatic activity (IC50).

Materials:

Recombinant human MerTK protein

UNC2881 (stock solution in DMSO)

ATP

Poly (Glu, Tyr) 4:1 substrate

Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01%

Tween-20)

384-well plates

ADP-Glo™ Kinase Assay kit (Promega) or similar detection reagent

Plate reader

Procedure:

Prepare a serial dilution of UNC2881 in DMSO. Further dilute the compounds in kinase

buffer to the desired final concentrations.

Add 2.5 µL of the diluted UNC2881 or DMSO (vehicle control) to the wells of a 384-well

plate.

Add 2.5 µL of a solution containing the MerTK enzyme and the poly (Glu, Tyr) substrate to

each well.

Initiate the kinase reaction by adding 5 µL of ATP solution to each well. The final reaction

volume should be 10 µL.

Incubate the plate at room temperature for a specified time (e.g., 60 minutes).
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Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase

Assay kit according to the manufacturer's instructions.

Measure the luminescence using a plate reader.

Calculate the percent inhibition for each UNC2881 concentration relative to the DMSO

control.

Determine the IC50 value by fitting the data to a four-parameter logistic dose-response

curve.
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In Vitro Kinase Assay Workflow
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Platelet Aggregation Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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